3,3'-Dioctadecyloxacarbocyanine perchlorate

Specification

• CAS No.: 34215-57-1
• Molecular Formula: C53H85ClN2O6
• Molecular Weight: 881.7 g/mol
• IUPAC Name: (2Z)-3-octadecyl-2-[(E)-3-(3-octadecyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzoxazole;perchlorate
• Standard InChI: InChI=1S/C53H85N2O2.ClHO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-37-46-54-48-40-33-35-42-50(48)56-52(54)44-39-45-53-55(49-41-34-36-43-51(49)57-53)47-38-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;2-1(3,4)5/h33-36,39-45H,3-32,37-38,46-47H2,1-2H3;(H,2,3,4,5)/q+1;/p-1
• Standard InChI Key: GFZPJHFJZGRWMQ-UHFFFAOYSA-M
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCN\1C2=CC=CC=C2O/C1=C\C=C\C3=[N+](C4=CC=CC=C4O3)CCCCCCCCCCCCCCCCCC.[O-]Cl(=O)(=O)=O
• SMILES: CCCCCCCCCCCCCCCCCCN1C2=CC=CC=C2OC1=CC=CC3=[N+](C4=CC=CC=C4O3)CCCCCCCCCCCCCCCCCC.[O-]Cl(=O)(=O)=O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCN1C2=CC=CC=C2OC1=CC=CC3=[N+](C4=CC=CC=C4O3)CCCCCCCCCCCCCCCCCC.[O-]Cl(=O)(=O)=O

Introduction

Chemical and Physical Properties

Structural Characteristics

DiOC18(3) features two octadecyl chains attached to a carbocyanine backbone, which confers lipid solubility and membrane affinity. The perchlorate counterion enhances stability, ensuring consistent fluorescence output in hydrophobic environments. The extended conjugation system within the carbocyanine structure is responsible for its absorption maximum at 484 nm and emission peak at 501 nm.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{53}\text{H}_{85}\text{ClN}_2\text{O}_6$
Molar Mass	881.7 g/mol
Absorption Maximum	484 nm
Emission Maximum	501 nm
Solubility in Water	1.10 mg/mL (1.25 mM)
Solubility in DMSO	1.8 mg/mL (2.0 mM)

Mechanisms of Action

DiOC18(3) diffuses laterally within lipid bilayers, driven by hydrophobic interactions between its octadecyl chains and membrane lipids. This integration alters the local dielectric constant, shifting the dye’s excited-state energy levels and enhancing fluorescence. Time-resolved confocal microscopy studies confirm that the dye remains photostable for over 48 hours in membrane-rich environments.

Applications in Biological Research

Cell Membrane Labeling

DiOC18(3) is a gold standard for labeling plasma membranes in live-cell imaging. Its ability to distinguish damaged membranes—via internalization into compromised lipid bilayers—makes it invaluable for assessing cell viability. For example, in muscle fiber studies, contractile activity-induced membrane damage results in distinctive intracellular staining patterns.

Drug Delivery Systems

Incorporating DiOC18(3) into lipid-based nanoparticles (LNPs) enables real-time tracking of drug carriers. A 2017 study demonstrated that PEGylated cholesterol-conjugated LNPs deliver the dye to plasma membranes with 90% efficiency, minimizing cytotoxicity compared to free dye.

Table 2: Comparative Efficacy of DiOC18(3)-LNPs

Parameter	Free DiOC18(3)	DiOC18(3)-LNPs
Cellular Uptake (%)	45	92
Cytotoxicity (IC50, μM)	12.4	>100
Tracking Duration (h)	24	72
Data synthesized from nanoparticle delivery studies.

Critical Micelle Concentration (CMC) Measurement

DiOC18(3) serves as a fluorogenic probe for determining CMC values of amphiphiles. Unlike Nile Red, which aggregates unpredictably, DiOC18(3) provides linear fluorescence intensity changes correlated with micelle formation, improving measurement reliability.

Hazard Type	Risk Level	Precautionary Measures
Inhalation	Moderate	Use fume hoods
Skin Contact	Low	Wear nitrile gloves
Eye Exposure	High	Safety goggles required
Compiled from safety data sheets.

Recent Advances and Future Directions

Photodynamic Therapy (PDT)

DiOC18(3)’s fluorescence has been harnessed to activate photosensitizers in PDT. A 2024 study reported that the dye enhances singlet oxygen generation in tumor cells by 40% compared to traditional PSs, enabling targeted cancer therapy.

Deep-Tissue Imaging

Modifying the carbocyanine backbone with near-infrared moieties has extended DiOC18(3)’s emission to 750 nm, facilitating non-invasive imaging in murine models.